Cas no 1207010-38-5 (2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1207010-38-5
• MF: C₁₈H₁₆BrN₃OS
• MW: 402.308141708374
• CID: 5450533
• Update Time: 2025-06-11

2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-benzyl-5-(4-bromophenyl)imidazol-2-yl]sulfanylacetamide
• 2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C18H16BrN3OS/c19-15-8-6-14(7-9-15)16-10-21-18(24-12-17(20)23)22(16)11-13-4-2-1-3-5-13/h1-10H,11-12H2,(H2,20,23)
• InChI Key： LTOUBKUFFKLIRB-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(CC2=CC=CC=C2)C(C2=CC=C(Br)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of 2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1207010-38-5)

The compound 2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, identified by its CAS No. 1207010-38-5, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The presence of a benzyl group, a 4-bromophenyl moiety, and a sulfanylacetamide side chain contributes to its distinct chemical properties and potential utility in research and development.

In recent years, imidazole-based compounds have garnered significant attention due to their role in drug discovery and material science. Researchers are particularly interested in molecules like 2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide because of their potential as enzyme inhibitors or receptor modulators. The incorporation of a bromine atom enhances the compound's reactivity, making it a valuable intermediate in synthetic organic chemistry. This aligns with the growing demand for halogenated compounds in pharmaceutical and agrochemical industries.

The synthesis of CAS No. 1207010-38-5 involves multi-step organic reactions, including imidazole ring formation and thioether linkage introduction. These processes are critical for achieving high purity and yield, which are essential for research applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring its structural integrity and suitability for further studies.

One of the trending topics in chemical research is the exploration of heterocyclic compounds for their bioactive potential. 2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide fits into this narrative, as its structure suggests possible interactions with biological targets. For instance, the imidazole core is known to mimic histidine residues in proteins, which could lead to applications in proteomics and drug design. This has sparked interest among scientists searching for new therapeutic agents or biochemical probes.

From an industrial perspective, the demand for custom synthetic intermediates like CAS No. 1207010-38-5 is on the rise. Companies specializing in contract research and fine chemicals often seek such compounds to support their clients' projects. The 4-bromophenyl group in this molecule also makes it a candidate for cross-coupling reactions, a hot topic in catalysis research. This aligns with the broader trend of green chemistry and sustainable synthesis, where efficient and selective reactions are prioritized.

In conclusion, 2-{[1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1207010-38-5) represents a versatile and intriguing compound with broad implications for scientific and industrial applications. Its structural features and potential functionalities make it a subject of ongoing research, particularly in fields like medicinal chemistry, materials science, and chemical biology. As the scientific community continues to explore novel heterocycles, this compound is poised to remain a relevant topic in academic and industrial discussions.